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Compound of Interest

Compound Name: VTP-27999 TFA

Cat. No.: B10752354 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

VTP-27999 is a potent and selective alkyl amine inhibitor of renin, the critical rate-limiting

enzyme in the Renin-Angiotensin-Aldosterone System (RAAS).[1][2] By blocking the

conversion of angiotensinogen to angiotensin I, VTP-27999 effectively inhibits the downstream

production of angiotensin II, a key mediator of vasoconstriction, inflammation, and fibrosis.[1]

This mechanism makes VTP-27999 a valuable tool for research in hypertension and end-organ

diseases.[1][3]

Given its chemical nature, the stability of VTP-27999 trifluoroacetate (TFA) in aqueous

solutions is a critical parameter for ensuring the accuracy and reproducibility of experimental

results. The compound's limited aqueous solubility necessitates the preparation of stock

solutions in organic solvents, which are then diluted into aqueous buffers for experiments. This

document provides detailed protocols for the preparation of VTP-27999 TFA solutions and a

comprehensive methodology for assessing its stability under various experimental conditions.

2. Physicochemical Properties and Storage

A summary of the key properties of VTP-27999 TFA is provided below. Proper storage is

essential to maintain the integrity of the compound.
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Property Value Reference

Chemical Name

Methyl N-[2-[(R)-(3-

Chlorophenyl) [(3R)-1-

[[[(2S)-2-(methylamino)-3-

[(3R)-tetrahydro-2H-pyran-3-

yl]propyl] \n amino]carbonyl]-3-

piperidinyl]methoxy] \n

ethyl]carbamate

trifluoroacetate

Molecular Formula C₂₈H₄₂ClF₃N₄O₇

Molecular Weight 639.1 g/mol

Appearance
Crystalline solid / Colorless to

light yellow oil

Purity ≥98%

IC₅₀
0.47 nM (for recombinant

human renin)

Solubility

DMSO: 100 mg/mL Ethanol:

10 mg/mL Water: 10 mg/mL

(requires sonication)

Ethanol:PBS (pH 7.2) (1:4):

0.20 mg/mL

Storage (Solid)

Short-term (days to weeks): 0-

4°C Long-term (months to

years): -20°C, dry and dark.

Stable for ≥ 4 years.

Storage (Stock Solution)

-20°C for 1 month -80°C for 6

months (Aliquot to avoid

freeze-thaw cycles)

3. Signaling Pathway of VTP-27999
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VTP-27999 acts at the apex of the Renin-Angiotensin-Aldosterone System (RAAS) pathway.

The diagram below illustrates this critical signaling cascade and the specific point of inhibition

by VTP-27999.
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Figure 1. The RAAS pathway and VTP-27999's point of inhibition.

4. Experimental Protocols

4.1. Protocol for Preparation of VTP-27999 TFA Stock Solution
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This protocol describes preparing a concentrated stock solution in DMSO. All steps should be

performed in a sterile environment (e.g., a laminar flow hood) if the solution is intended for cell-

based assays.

Materials:

VTP-27999 TFA (solid)

Dimethyl Sulfoxide (DMSO), sterile, anhydrous

Sterile, amber microcentrifuge tubes or vials

Calibrated pipette and sterile tips

Vortex mixer

Procedure:

Weighing: Accurately weigh the desired amount of VTP-27999 TFA powder in a sterile tube.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve the desired

stock concentration (e.g., 10 mM or 50 mM). Note: Moisture-absorbing DMSO can reduce

solubility.

Dissolution: Vortex the solution thoroughly until the solid is completely dissolved. Gentle

warming (≤37°C) can be applied if necessary.

Aliquoting: Dispense the stock solution into single-use aliquots in sterile, amber vials. This is

critical to prevent degradation from repeated freeze-thaw cycles and light exposure.

Storage: Store the aliquots at -20°C or -80°C, protected from light, according to the stability

data in the table above.

4.2. Protocol for Assessing VTP-27999 TFA Stability in Aqueous Buffers

This protocol provides a general framework for determining the stability of VTP-27999 TFA in a

specific aqueous buffer (e.g., PBS, cell culture medium). The primary analytical method
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recommended is High-Performance Liquid Chromatography (HPLC) with UV detection or Mass

Spectrometry (LC-MS) for higher sensitivity and specificity.

Objective: To quantify the percentage of VTP-27999 TFA remaining over time under specific

conditions (e.g., pH, temperature).

Materials:

VTP-27999 TFA stock solution (from Protocol 4.1)

Experimental aqueous buffer (e.g., PBS pH 7.4, DMEM)

HPLC or LC-MS system

Incubators or water baths set to desired temperatures

Sterile tubes for sample collection

Experimental Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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